Cas no 5721-74-4 ((5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one)
![(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one structure](https://www.kuujia.com/scimg/cas/5721-74-4x500.png)
5721-74-4 structure
Product name:(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one
(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- (5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one
- 3-Benzyl-5-(1-methyl-1H-indol-3-ylmethylene)-2-thioxo-thiazolidin-4-one
- (5E)-3-benzyl-5-[(1-methylindol-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
- 5721-74-4
- ZINC01204110
- DTXSID90362109
- AKOS000408211
- AB00094640-01
-
- Inchi: InChI=1S/C20H16N2OS2/c1-21-13-15(16-9-5-6-10-17(16)21)11-18-19(23)22(20(24)25-18)12-14-7-3-2-4-8-14/h2-11,13H,12H2,1H3/b18-11+
- InChI Key: NANVUKJYZQSJIV-WOJGMQOQSA-N
- SMILES: CN1C=C(C2=CC=CC=C21)C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4
Computed Properties
- Exact Mass: 364.07058
- Monoisotopic Mass: 364.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6Ų
- XLogP3: 4.6
Experimental Properties
- Density: 1.29
- Boiling Point: 565.1°C at 760 mmHg
- Flash Point: 295.6°C
- Refractive Index: 1.694
- PSA: 25.24
(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one Related Literature
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
-
R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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